Cas no 501104-26-3 (Propanoic acid, 3-bromo-2-oxo-, butyl ester)

• Product Name: Propanoic acid, 3-bromo-2-oxo-, butyl ester
• CAS No: 501104-26-3
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• CID: 1558413
• Update Time: 2024-08-24

Propanoic acid, 3-bromo-2-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-bromo-2-oxo-, butyl ester

• Inchi： 1S/C7H11BrO3/c1-2-3-4-11-7(10)6(9)5-8/h2-5H2,1H3
• InChI Key： HTHNEFPCPFIREV-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C(=O)CBr

Computed Properties

• Exact Mass: 221.98913

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 239.1±23.0 °C(Predicted)
• PSA: 43.37